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Compound of Interest

Compound Name: p-Cresol-d3 (methyl-d3)

CAS No.: 108561-00-8

Cat. No.: B561446

Get Quote

Abstract & Scope
This technical guide details the Nuclear Magnetic Resonance (NMR) spectroscopic behavior of

p-Cresol-d3 (4-methyl-d3-phenol). This isotopologue is a critical internal standard (ISTD) in

metabolomics for quantifying p-cresol and p-cresol sulfate (uremic toxins) in biofluids via LC-

MS and NMR.

Unlike native p-cresol, the methyl-deuterated variant exhibits unique spectral silencing in

H NMR and scalar coupling patterns in

C NMR. This guide provides the theoretical basis, experimental protocols, and processing logic
required to utilize p-Cresol-d3 as a quantitative reference standard.
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Property Native p-Cresol p-Cresol-d3 (Methyl-d3)

Formula

Molecular Weight 108.14 g/mol 111.16 g/mol

CAS Number 106-44-5 65564-96-3

Key Feature
Methyl protons (

)

Methyl deuterons (

)

Spin System (aromatic only)

NMR Characterization: Theory & Spectral Logic
The Deuterium Isotope Effect
Replacing the methyl protons with deuterium (

H, Spin

) introduces three primary changes to the NMR spectrum:

H Silent Region: The methyl resonance (

ppm) vanishes in the proton spectrum.

C Multiplicity (Septet): The methyl carbon couples to three deuterium nuclei. Following the

rule:

The

C signal splits into a 1:3:6:7:6:3:1 septet.

Isotope Shift: The heavier mass of deuterium shortens the C-D bond slightly, increasing

electron shielding. This results in an upfield shift (

to

ppm) for the methyl carbon compared to the native form.
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Spectral Assignment Logic (Graphviz)
The following logic diagram illustrates how to distinguish the native contaminant from the pure

deuterated standard.

Analyze Sample Spectrum

Check 1H NMR (2.2 - 2.3 ppm)

Strong Singlet Observed

Protons present

Silent / Trace Quintet

Deuterated

Contamination: Native p-Cresol

Check 13C NMR (~20 ppm)

Singlet Observed

CH3 Carbon

Septet Observed (J ~20 Hz)

CD3 Carbon

Confirmed: p-Cresol-d3

Click to download full resolution via product page

Caption: Decision tree for verifying isotopic purity of p-Cresol-d3 using 1H and 13C NMR

markers.
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Quantitative Data: Chemical Shifts
The following values are referenced against TMS (

). Note that phenolic protons are exchangeable and sensitive to water content and
temperature.

Table 1: H NMR Chemical Shifts (400 MHz)

Assignment (ppm) (ppm) Multiplicity
Integral (

)

OH (Phenolic) 4.8 - 5.2 (br) 9.20 (s) Singlet (Broad) 1H

Ar-H (3,5) 6.75 (d) 6.68 (d)
Doublet (

Hz)
2H

Ar-H (2,6) 7.05 (d) 7.01 (d)
Doublet (

Hz)
2H

Methyl (

)
Silent Silent -- 0H

Residual Proton ~2.25 ~2.21 Quintet (tiny) < 0.01H

Table 2: C NMR Chemical Shifts (100 MHz)
Carbon
Position (ppm) Multiplicity

Coupling (

)
Notes

C-OH (C1) 153.1 Singlet - Deshielded

C-Ar (C3,5) 115.3 Singlet - Ortho to OH

C-Ar (C2,6) 130.2 Singlet - Meta to OH

C-Me (C4) 130.0 Singlet - Quaternary

Methyl (

)
~19.4 Septet ~19-21 Hz

Upfield isotope

shift
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Experimental Protocols
Protocol A: Sample Preparation (Critical Steps)
Rationale: p-Cresol is hygroscopic and prone to oxidation (browning). Proper handling ensures

accurate qNMR results.

Solvent Selection:

For Structure Verification: Use

.[1] It forms hydrogen bonds with the phenolic OH, slowing exchange and sharpening the
OH peak (crucial for integration).

For Mixture Analysis: Use

if the sample is non-polar, but be aware the OH peak may broaden or drift.

Weighing:

Equilibrate the p-Cresol-d3 vial to room temperature before opening to prevent

condensation.

Weigh approximately 10-15 mg into a clean glass vial. Record weight to 0.01 mg precision

for qNMR.

Dissolution:

Add 600

L of deuterated solvent.

Optional: Add 0.5 mg of TCNB (1,2,4,5-tetrachloro-3-nitrobenzene) if an external

quantitative reference is required.

Cap immediately and vortex. Transfer to a 5mm NMR tube.

Protocol B: qNMR Acquisition Parameters
Rationale: To ensure 99.9% magnetization recovery for quantitative accuracy.
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Pulse Sequence:zg (Bruker) or single_pulse (Varian/Agilent). Do not use NOE enhancement

for quantitative

C.

Relaxation Delay (

):

Determine

of the aromatic protons (typically 2-4 seconds).

Set

(Recommend 20 seconds to be safe).

Spectral Width: 12 ppm (-1 to 11 ppm).

Scans (NS): 16 or 32 (sufficient for >10 mg sample).

Acquisition Time (AQ):

seconds to resolve fine coupling.

Analytical Workflow Diagram
This diagram outlines the validated workflow for using p-Cresol-d3 as an internal standard.

Phase 1: Preparation Phase 2: Acquisition Phase 3: Processing

Gravimetric Weighing
(±0.01 mg)

Solvation
(DMSO-d6)

Pulse: 90°
No NOE

Delay (d1)
> 20s

Phase Correction
& Baseline

Integration
(Aromatic Region)

Click to download full resolution via product page

Caption: Validated qNMR workflow ensuring stoichiometric accuracy for p-Cresol-d3 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. hrcak.srce.hr [hrcak.srce.hr]

2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

3. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: NMR Spectroscopy Characterization
and Quantification of p-Cresol-d3 (Methyl-d3)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b561446/docs#application-note-nmr-spectroscopy-
characterization-and-quantification-of-p-cresol-d3-methyl-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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